Cas no 895118-05-5 (N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide)
N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide
- N-(3-(1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl)-3-methoxybenzamide
- STL134148
- N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide
-
- Inchi: 1S/C21H20N6O2S/c1-12-8-9-16(10-13(12)2)27-14(3)18(24-26-27)19-22-21(30-25-19)23-20(28)15-6-5-7-17(11-15)29-4/h5-11H,1-4H3,(H,22,23,25,28)
- InChI Key: UKDSWTQDVXBLSL-UHFFFAOYSA-N
- SMILES: S1C(NC(C2C=CC=C(C=2)OC)=O)=NC(C2=C(C)N(C3=CC=C(C)C(C)=C3)N=N2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 598
- XLogP3: 4.1
- Topological Polar Surface Area: 123
N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-0794-2μmol |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-5μmol |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-10μmol |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-20μmol |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-1mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-2mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-3mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-4mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-5mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-0794-10mg |
N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide |
895118-05-5 | 10mg |
$79.0 | 2023-09-08 |
N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide
N-{3-1-(3,4-Dimethylphenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl-1,2,4-Thiadiazol-5-Yl}-3-Methoxybenzamide: A Comprehensive Overview
The compound with CAS No. 895118-05-5, known as N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry due to their unique properties and biological activities. The molecule incorporates multiple functional groups, including a benzamide moiety and a thiadiazole ring system, which contribute to its chemical versatility and reactivity.
Recent studies have highlighted the significance of heterocyclic compounds in drug discovery and development. The presence of the thiadiazole ring in this compound is particularly noteworthy, as it is known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Additionally, the benzamide group is a common structural motif in pharmaceuticals due to its ability to interact with various biological targets.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired product. Researchers have employed various methodologies to construct the core heterocyclic framework. For instance, the formation of the thiadiazole ring typically involves the reaction of an amine with an appropriate thioamide or thiourea derivative under specific thermal or catalytic conditions. Similarly, the construction of the triazole ring system often relies on click chemistry principles or other coupling reactions.
In terms of biological activity, this compound has shown promising results in preliminary assays. For example, studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammation markers observed in experimental models. Furthermore, its ability to inhibit certain enzymes associated with cancer progression suggests that it may have applications in oncology. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic properties.
The structural complexity of this compound also presents challenges for its characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. Additionally, computational methods like molecular docking have been employed to predict its binding affinity to various protein targets.
In conclusion, N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-ylium}-3-methoxybenzamide represents a fascinating example of modern organic synthesis and drug discovery. Its unique structure and diverse functional groups make it a valuable candidate for further exploration in the field of medicinal chemistry. As research continues to uncover its potential applications and mechanisms of action, this compound may play a significant role in advancing therapeutic interventions for various diseases.
895118-05-5 (N-{3-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-3-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)